4-((Methylsulfinyl)methyl)-6-(phenylsulfanyl)-2-(4-pyridinyl)pyrimidine
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Description
4-((Methylsulfinyl)methyl)-6-(phenylsulfanyl)-2-(4-pyridinyl)pyrimidine is a useful research compound. Its molecular formula is C17H15N3OS2 and its molecular weight is 341.45. The purity is usually 95%.
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Scientific Research Applications
Nonlinear Optical Properties
The significance of pyrimidine derivatives in the field of nonlinear optics (NLO) is well-documented. A study focusing on phenyl pyrimidine derivatives highlights their promising applications in medicine and nonlinear optics. These derivatives exhibit considerable NLO character, suggesting their potential for optoelectronic high-tech applications. The analysis, grounded in density functional theory (DFT) and time-dependent DFT, underscores their photophysical properties and natural bonding orbital interactions, which are pivotal for NLO applications (Hussain et al., 2020).
Molecular Conformation and Interactions
The study of dissymmetric propylene-linker compounds containing pyrazolo[3,4-d]pyrimidine and phthalimide moieties reveals unusual molecular conformations. These compounds demonstrate a folded conformation due to intramolecular C-H.pi interactions, which are absent in closely related compounds. Such studies provide insights into the structural nuances of pyrimidine derivatives and their potential implications in drug design and molecular engineering (Avasthi et al., 2003).
Synthesis and Reactivity
The formation and reactivity of pyrimidinyl sulphones and sulphoxides, prepared from their corresponding thioethers, have been explored. These derivatives undergo various nucleophilic displacement reactions, providing valuable insights into their chemical behavior. This research contributes to the understanding of the synthetic pathways and reactivity of pyrimidine derivatives, which could be beneficial for developing new chemical entities (Brown & Ford, 1967).
Cytotoxic Activity
The synthesis and investigation of 4-thiopyrimidine derivatives have highlighted their potential cytotoxic activity against various cancer cell lines. These studies not only shed light on the structural attributes contributing to their biological activity but also propose these compounds as candidates for further evaluation as chemotherapeutic agents. This aligns with the ongoing search for novel anticancer compounds with improved efficacy and specificity (Stolarczyk et al., 2018).
Properties
IUPAC Name |
4-(methylsulfinylmethyl)-6-phenylsulfanyl-2-pyridin-4-ylpyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3OS2/c1-23(21)12-14-11-16(22-15-5-3-2-4-6-15)20-17(19-14)13-7-9-18-10-8-13/h2-11H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLAFXFGQLSNSKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)CC1=CC(=NC(=N1)C2=CC=NC=C2)SC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.